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Compound Name: Niobium--platinum (3/1)

Cat. No.: B15486590 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-platinum in a 3:1 stoichiometric ratio (Nb3Pt) is an intermetallic compound crystallizing

in the cubic A15 structure (space group Pm-3n).[1] This class of materials is of significant

interest due to its superconducting properties, similar to the well-known superconductor Nb3Sn.

[2] High-pressure synthesis is a powerful technique to access novel phases of materials that

may not be thermodynamically stable under ambient conditions.[3][4] By applying extreme

pressures, the interatomic distances are reduced, which can drive the formation of new crystal

structures and potentially enhance physical properties like the superconducting transition

temperature (Tc). This document provides a generalized protocol for the synthesis of Nb3Pt

using a diamond anvil cell (DAC) coupled with in-situ laser heating, a common method for high-

pressure synthesis of intermetallic compounds.[3][4]

Potential Applications

While Nb3Pt is primarily studied for its superconducting properties, relevant to high-field

magnets in scientific and medical equipment (e.g., MRI, NMR), the properties of its constituent

elements are noteworthy for a broader scientific audience. Niobium is known for its excellent

biocompatibility and corrosion resistance, making it a candidate for advanced medical implants.

[5] Platinum compounds, on the other hand, are well-established as a class of leading

anticancer therapeutic agents. Although Nb3Pt itself has no currently established role in drug
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development, its synthesis provides a platform for exploring novel biocompatible and

catalytically active materials.

Data Presentation: Key Experimental Parameters

As specific experimental data for the high-pressure synthesis of Nb3Pt is not extensively

available in published literature, the following table summarizes the key parameters and their

typical ranges for the high-pressure synthesis of related intermetallic compounds. This table

serves as a guide for experimental design.

Parameter Description
Typical Range /
Method

In-Situ
Characterization

Pressure

The applied pressure

to the sample within

the DAC.

1-100 GPa
Ruby Fluorescence

Spectroscopy

Temperature

The temperature

achieved to overcome

kinetic barriers for

reaction.

1000-3000 K Pyrometry

Heating Method

The technique used to

heat the sample under

pressure.

Double-Sided Laser

Heating
N/A

Precursors
Starting materials for

the synthesis.

High-purity (99.9%+)

Niobium and Platinum

powders/foils

N/A

Pressure Transmitting

Medium

A hydrostatic medium

to ensure uniform

pressure distribution.

Inert gases (e.g.,

Neon, Argon) or solids

(e.g., NaCl, KBr)

N/A

Primary Analysis

Main technique for

identifying the

synthesized phase.

Synchrotron X-ray

Diffraction (XRD)
Yes

Post-Synthesis

Analysis

Characterization after

pressure release.

TEM, SEM, EDX,

SQUID Magnetometry
No
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Experimental Protocols

The following is a generalized protocol for the high-pressure, high-temperature synthesis of

Nb3Pt.

1. Precursor Preparation

Obtain high-purity Niobium (Nb) and Platinum (Pt) foils or powders (>99.9% purity).

If using foils, cut small pieces of each metal.

The stoichiometric ratio of Nb:Pt should be 3:1 by atomic percentage. Weigh the precursors

accordingly.

Gently press the foils or a pellet of the mixed powders to a thickness of approximately 10-15

µm.

2. Diamond Anvil Cell (DAC) Preparation and Loading

Select a pair of diamond anvils with a culet size appropriate for the target pressure range

(e.g., 300 µm for pressures up to ~50 GPa).

Prepare a gasket from a strong metal like rhenium or stainless steel. Pre-indent the gasket to

a thickness of about 30-40 µm.

Drill a sample chamber in the center of the pre-indented area using a laser or micro-drilling

system. The chamber diameter should be about one-third of the culet diameter.

Place a small ruby sphere (5-10 µm) into the sample chamber for pressure calibration.

Carefully load the prepared Nb and Pt precursor sample into the chamber.

The DAC is then placed in a high-pressure gas loading system to introduce the pressure

transmitting medium (e.g., Neon or Argon) into the sample chamber before sealing the cell.

3. High-Pressure Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mount the loaded DAC onto a sample stage that is integrated with a double-sided laser

heating system.

Gradually increase the pressure on the sample by tightening the screws of the DAC. Monitor

the pressure at each step by measuring the fluorescence of the ruby chip.

Once the target pressure is reached, the sample is heated in-situ using high-power infrared

lasers focused on the sample from both sides. This ensures a more uniform temperature

distribution.[1]

The temperature is monitored using pyrometry, by fitting the thermal emission spectrum to

Planck's black-body radiation law.

The synthesis reaction is typically carried out for several minutes at the target pressure and

temperature.

4. In-Situ and Ex-Situ Characterization

In-Situ Analysis: The DAC can be mounted on a synchrotron beamline for in-situ X-ray

diffraction (XRD) measurements during the heating process. This allows for real-time

monitoring of the phase transformation and formation of the Nb3Pt compound.[6]

Post-Synthesis Analysis: After the experiment, the pressure is slowly released. The

recovered sample is then carefully extracted from the gasket for further characterization.

Structural Analysis: X-ray diffraction (XRD) and Transmission Electron Microscopy (TEM)

are used to confirm the crystal structure and phase purity of the synthesized Nb3Pt.

Compositional Analysis: Energy-Dispersive X-ray Spectroscopy (EDX) is used to verify the

elemental composition.

Property Measurement: Superconducting properties, such as the critical temperature (Tc)

and critical magnetic field (Hc2), can be measured using a SQUID (Superconducting

Quantum Interference Device) magnetometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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